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Compound of Interest

2,4,6-Tribromobenzenesulfonyl
Compound Name:
chloride

Cat. No.: B177820

Essential Safety and Handling Guide for 2,4,6-
Tribromobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,4,6-Tribromobenzenesulfonyl chloride. Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions

2,4,6-Tribromobenzenesulfonyl chloride is a corrosive solid that can cause severe skin
burns and eye damage.[1] It is crucial to handle this compound with appropriate personal
protective equipment (PPE) in a well-ventilated area, preferably a chemical fume hood. Like
other sulfonyl chlorides, it is expected to be reactive with water, potentially liberating toxic and
corrosive gases such as hydrogen chloride and sulfur oxides. Therefore, contact with moisture
must be strictly avoided.

Quantitative Data

The following table summarizes the available quantitative data for 2,4,6-
Tribromobenzenesulfonyl chloride. Data for similar compounds are included for reference
where specific information is unavailable.
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Property

Value Source

2,4,6-Tribromobenzenesulfonyl

Chemical Name _ N/A
chloride
2,4,6-tribromobenzene-1-
Synonyms ) [2]
sulfonyl chloride
CAS Number 115876-73-8 [2]
Molecular Formula CeH2BrsCIO2S [2]
Molecular Weight 413.31 g/mol [2]
Appearance Off-white powder [3]
93°C to 97°C (for the similar
. . 2,4,6-
Melting Point .
Triisopropylbenzenesulfonyl
chloride)
B ) 382°C at 760 mmHg
Boiling Point )
(Predicted)
Flash Point 184.8°C (Predicted)
Purity 96% [3]

GHS Hazard Statements

H314: Causes severe skin

[1]

burns and eye damage

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure. The following PPE
is mandatory when handling 2,4,6-Tribromobenzenesulfonyl chloride:

o Eye and Face Protection: Chemical safety goggles in combination with a face shield are
required to protect against splashes.

e Hand Protection: Chemical-resistant gloves, such as butyl rubber or nitrile rubber, must be
worn. Inspect gloves for any signs of degradation before use.
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» Body Protection: A chemical-resistant lab coat or apron is necessary to protect against skin
contact. For larger quantities or operations with a higher risk of splashing, chemical-resistant
coveralls should be considered.

o Respiratory Protection: All handling of the solid compound should be performed in a certified
chemical fume hood to avoid inhalation of dust. If a fume hood is not available or if there is a
risk of aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for
acid gases and organic vapors should be used.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2,4,6-Tribromobenzenesulfonyl chloride is essential to
maintain a safe laboratory environment.

Receiving and Storage Handling and Use Post-Experiment
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Figure 1. Step-by-step workflow for handling 2,4,6-Tribromobenzenesulfonyl chloride.
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Disposal Plan

Proper disposal of 2,4,6-Tribromobenzenesulfonyl chloride and its contaminated materials is
crucial to prevent environmental contamination and ensure safety.

Small Quantities (e.g., residue on glassware)

Small, residual amounts of 2,4,6-Tribromobenzenesulfonyl chloride can be neutralized
before disposal. This procedure should be performed by trained personnel in a chemical fume
hood.

e Preparation: In a large beaker, prepare a cold solution of sodium bicarbonate or another
weak base.

» Neutralization: Slowly and carefully add the residual sulfonyl chloride to the basic solution
with stirring. Be prepared for a potentially exothermic reaction and gas evolution.

 Verification: After the addition is complete, continue stirring for at least 30 minutes. Check the
pH of the solution to ensure it is neutral or slightly basic.

o Final Disposal: The neutralized aqueous waste should be collected in a designated
hazardous waste container.

Bulk Quantities and Contaminated Materials

Bulk quantities of 2,4,6-Tribromobenzenesulfonyl chloride and any contaminated materials
(e.g., gloves, absorbent pads) must be disposed of as hazardous waste.

o Segregation: Collect the waste in a designated, properly labeled container for halogenated
organic waste.

o Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical
name, and the associated hazards (Corrosive, Water-Reactive).

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b177820?utm_src=pdf-body
https://www.benchchem.com/product/b177820?utm_src=pdf-body
https://www.benchchem.com/product/b177820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

« Pickup: Arrange for disposal through your institution's environmental health and safety (EHS)
department.
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Figure 2. Logical workflow for the disposal of 2,4,6-Tribromobenzenesulfonyl chloride.

By adhering to these detailed protocols, researchers can significantly mitigate the risks
associated with handling 2,4,6-Tribromobenzenesulfonyl chloride, fostering a safer and
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more productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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